Cas no 1203923-92-5 ((4-methyl-1,3-thiazol-2-yl)boronic acid)

• Product Name: (4-methyl-1,3-thiazol-2-yl)boronic acid
• CAS No: 1203923-92-5
• MF: C₄H₆BNO₂S
• MW: 142.971939563751
• CID: 4685457
• PubChem ID: 118989569
• Update Time: 2025-05-24

(4-methyl-1,3-thiazol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methylthiazol-2-yl)boronic acid
• Boronic acid, B-(4-methyl-2-thiazolyl)-
• (4-methyl-1,3-thiazol-2-yl)boronic acid

• Inchi： 1S/C4H6BNO2S/c1-3-2-9-4(6-3)5(7)8/h2,7-8H,1H3
• InChI Key： QZPNKGUFUVBRKY-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Topological Polar Surface Area: 81.6

Additional information on (4-methyl-1,3-thiazol-2-yl)boronic acid

(4-Methyl-1,3-thiazol-2-yl)boronic Acid: A Comprehensive Overview

The compound (4-methyl-1,3-thiazol-2-yl)boronic acid (CAS No. 1203923-92-5) is a significant molecule in the field of organic synthesis and materials science. This compound belongs to the class of boronic acids, which are widely used as versatile building blocks in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The structure of this compound features a thiazole ring system substituted with a methyl group at the 4-position and a boronic acid group at the 2-position. This unique combination of functional groups makes it an invaluable tool in modern chemical research.

Recent advancements in the synthesis and application of (4-methyl-1,3-thiazol-2-yl)boronic acid have been extensively documented in scientific literature. Researchers have explored its role in constructing complex molecular architectures, including heterocyclic compounds and bioactive molecules. The thiazole ring system is particularly appealing due to its structural resemblance to certain natural products and its potential for modulating biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for drug development.

One of the most notable applications of (4-methyl-1,3-thiazol-2-yl)boronic acid is in the field of materials science. Its ability to undergo cross-coupling reactions has enabled the synthesis of advanced materials, such as conductive polymers and organic semiconductors. These materials are critical for the development of next-generation electronic devices, including flexible displays and organic light-emitting diodes (OLEDs). Recent research has focused on optimizing the reaction conditions to enhance the efficiency and scalability of these processes.

In addition to its synthetic applications, (4-methyl-1,3-thiazol-2-yl)boronic acid has also been utilized in medicinal chemistry. The boronic acid group serves as a reactive handle for constructing libraries of compounds with diverse biological activities. For example, researchers have employed this compound to synthesize analogs that target specific enzymes involved in cancer pathways. These efforts highlight the importance of (4-methyl-1,3-thiazol-2-yl)boronic acid as a key intermediate in drug discovery.

The synthesis of (4-methyl-1,3-thiazol-2-yl)boronic acid typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. One common approach involves the hydrolysis of a corresponding boronate ester under acidic conditions. This method ensures high yields and excellent purity, making it suitable for large-scale production. Recent innovations in catalysis have further improved the efficiency of these reactions, reducing costs and minimizing environmental impact.

From an environmental perspective, (4-methyl-1,3-thiazol-2-ylium) derivatives have shown potential as eco-friendly alternatives to traditional chemicals. Their ability to participate in atom-efficient reactions aligns with the principles of green chemistry, promoting sustainability in chemical manufacturing. As industries increasingly prioritize eco-friendly practices, compounds like (4-methyl-1,3-thiazolium) are expected to play a pivotal role in shaping future chemical processes.

In conclusion, (4-methyl-1,3-thiazolium) remains a cornerstone in contemporary chemical research due to its versatility and adaptability across multiple disciplines. Its applications span from fundamental organic synthesis to cutting-edge materials science and drug development. As researchers continue to explore its potential, new breakthroughs are likely to emerge, further solidifying its importance in both academic and industrial settings.